Cas no 56348-82-4 (2,8-dichlorophenoxathiine)

• Product Name: 2,8-dichlorophenoxathiine
• CAS No: 56348-82-4
• MF: C₁₂H₆Cl₂OS
• MW: 269.146440029144
• CID: 1598177
• PubChem ID: 186693
• Update Time: 2025-04-21

2,8-dichlorophenoxathiine Chemical and Physical Properties

Names and Identifiers

• 2,8-dichlorophenoxathiine
• 56348-82-4
• Phenoxathiin, 2,8-dichloro-
• SCHEMBL9508175
• DTXSID10204895

• Inchi： 1S/C12H6Cl2OS/c13-7-1-3-9-11(5-7)16-12-6-8(14)2-4-10(12)15-9/h1-6H
• InChI Key： JAPHSHJOCFUELA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC1C=C(C=CC=1O2)Cl

Computed Properties

• Exact Mass: 267.95178
• Monoisotopic Mass: 267.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• Density: 1.491
• Boiling Point: 378.2°C at 760 mmHg
• Flash Point: 182.5°C
• Refractive Index: 1.686
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxathiins Phenoxathiins